Cas no 4471-05-0 (1-Phenyl-1-hexanol)

1-Phenyl-1-hexanol Properties

Names and Identifiers

• Benzenemethanol, a-pentyl-
• 1-Phenyl-1-hexanol
• 1-phenylhexan-1-ol
• α-Pentylbenzyl Alcohol
• SVCRDVHXRDRHCP-UHFFFAOYSA-N
• phenyl hexanol
• NSC5687
• 1-Phenyl-1-hexanol #
• alpha-Pentylbenzyl Alcohol
• Benzenemethanol, .alpha.-pentyl-
• NE24408
• P1683
• SCHEMBL317208
• DTXSID50278010
• CS-0198344
• D92145
• AKOS008139490
• Z445987152
• MFCD02258728
• NSC-5687
• AS-57012
• 4471-05-0
• EN300-60982
• Q9545675
• DTXCID50229168
• Benzenemethanol, alpha-pentyl-
• +Expand

• MDL： MFCD02258728
• InChIKey： SVCRDVHXRDRHCP-UHFFFAOYSA-N
• Inchi： 1S/C12H18O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9,12-13H,2-3,5,10H2,1H3
• SMILES： O([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.135765193g/mol
• Heavy Atom Count: 13
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 3.30030
• PSA: 20.23000
• Refractive Index: 1.5030 to 1.5070
• Boiling Point: 172°C/50mmHg(lit.)
• Melting Point: No data available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 117.5±8.9 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.95

1-Phenyl-1-hexanol Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

1-Phenyl-1-hexanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%